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Compound of Interest

2-Methoxy-4-(1-
Compound Name:

methylethyl)phenol
CAS No.: 53587-16-9
Cat. No.: B12684608
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Protocols for Synthesis, Stabilization, and Downstream
Conversion
Executive Summary & Chemical Identity

2-Methoxy-4-(1-methylethyl)phenol (CAS: 53587-16-9), commonly referred to as 4-
Isopropylguaiacol, is a phenolic ether used primarily as a stable intermediate in the synthesis of
complex flavor compounds and as a functional analog to the unstable 4-Vinylguaiacol.

Unlike its unsaturated counterpart (4-Vinylguaiacol, FEMA 2675), which is prone to
polymerization and oxidation, 4-Isopropylguaiacol offers a robust saturated side-chain. This
structural integrity makes it an ideal scaffold intermediate for high-temperature flavor
applications (e.g., extrusion, baking) and a precursor for oxidative cleavage reactions yielding
vanillic derivatives.

Chemical Profile
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Property Specification

IUPAC Name 2-Methoxy-4-(propan-2-yl)phenol
Common Name 4-1sopropylguaiacol

CAS Number 53587-16-9

Molecular Formula C10H1402

Molecular Weight 166.22 g/mol

Appearance Colorless to pale yellow viscous liquid

] Phenolic, spice, faint smoke, balsamic, stable
Odor Profile
woody notes

. Soluble in Ethanol, Propylene Glycol, Diethyl
Solubility )
Phthalate; Insoluble in Water

Strategic Role as a Flavor Intermediate

The utility of 4-Isopropylguaiacol lies in its position within the "Guaiacol Grid"—a network of
metabolic and synthetic pathways connecting simple phenols to complex flavorants like Vanillin
and Eugenol.

Core Applications:

 Stability Anchor: Used as a substitute for 4-Vinylguaiacol in formulations requiring long shelf-
life or heat stability. The isopropyl group resists polymerization.

e Synthetic Precursor:

o Oxidative Cleavage: Precursor to Vanillin (4-Hydroxy-3-methoxybenzaldehyde) via
electrochemical or catalytic oxidation.

o Electrochemical Coupling: Substrate for anodic oxidation to form bi-aryl flavor compounds
(e.g., dimerized phenolic antioxidants).

o Fragrance Modification: Acts as a fixative intermediate, providing a "blooming" effect in
spicy/clove accords without the harshness of Eugenol.
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Synthesis Protocol: Hydrogenation of 4-
Vinylguaiacol

The most field-proven route to high-purity 4-Isopropylguaiacol is the catalytic hydrogenation of
naturally derived 4-Vinylguaiacol (produced from Ferulic Acid). This method ensures a "Natural”
label status in many jurisdictions if natural starting materials are used.

Protocol A: Catalytic Hydrogenation (Batch Mode)

Obijective: Selective saturation of the vinylic double bond without reducing the aromatic ring.

Materials:

Precursor: 4-Vinylguaiacol (Purity >98%)

Catalyst: 5% Palladium on Carbon (Pd/C), 50% water wet

Solvent: Ethanol (Absolute)

Hydrogen Source: Hz gas (Balloon or low-pressure line)

Step-by-Step Methodology:

e Preparation:

o In a 500 mL three-neck round-bottom flask, dissolve 15.0 g (0.1 mol) of 4-Vinylguaiacol in
150 mL of Ethanol.

o Critical Step: Degas the solution with Nitrogen (N2) for 10 minutes to remove dissolved
oxygen, preventing oxidative side reactions.

o Catalyst Addition:

o Carefully add 0.75 g of 5% Pd/C catalyst.

o Safety Note: Pd/C is pyrophoric when dry. Always keep it wet and add it to the solvent
under an inert atmosphere.
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e Hydrogenation:
o Purge the system with Hydrogen (Hz) three times.

o Stir the mixture vigorously at Room Temperature (25°C) under a Hydrogen balloon (1 atm)
for 4—6 hours.

o Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or GC-FID. The
disappearance of the vinyl peak (retention time ~12.5 min) and appearance of the
isopropyl peak (retention time ~11.8 min) indicates completion.

o Work-up:

o Filter the reaction mixture through a Celite pad to remove the catalyst. Wash the pad with
50 mL Ethanol.

o Concentrate the filtrate under reduced pressure (Rotavap) at 40°C.
 Purification:

o The crude oil is typically >95% pure.

o For pharmaceutical/flavor grade: Distill under high vacuum (0.5 mmHg at 110°C).
Yield: Expect 92—-96% vyield of colorless oil.

Downstream Application: Oxidative Conversion

One of the most valuable "Intermediate" uses of 4-Isopropylguaiacol is its potential conversion
to Vanillin-related compounds via oxidative degradation of the isopropyl chain.

Protocol B: Electrochemical Oxidation (Lab Scale)

Context: This protocol demonstrates the cleavage of the alkyl side chain, a technique used in
advanced flavor synthesis to generate high-value aldehydes.

o Electrolyte System: Methanol/Water (9:1) with 0.1 M NaClOa.

e Anode: Graphite or Platinum foil.
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o Cathode: Stainless Steel.
e Procedure:
o Dissolve 4-Isopropylguaiacol (10 mM) in the electrolyte.
o Apply a constant current density of 10 mA/cmz2.
o The methoxy-phenol core directs oxidation to the para-position.

o Note: While less efficient than the Ferulic Acid route, this pathway is critical for generating
specific metabolic byproducts found in aged spirits.

Visualizing the Pathway

The following diagram illustrates the synthesis of 4-Isopropylguaiacol and its divergent
application pathways.
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Caption: Synthetic workflow from Ferulic Acid to 4-Isopropylguaiacol and downstream
valorization.

Quality Control & Analytics

To ensure the material meets "Flavor Intermediate” standards, precise analytical differentiation
from its isomers (e.g., Carvacryl methyl ether) is required.
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GC-MS lIdentification Parameters

Parameter Setting

Column DB-Wax or HP-5MS (30m x 0.25mm, 0.25um)
Carrier Gas Helium @ 1.0 mL/min

Oven Program 60°C (1 min) - 10°C/min - 240°C (5 min)

Approx. 1650-1680 (Distinct from 4-VG @

Retention Index (Polar) 1750)

Molecular lon:m/z 166 Base Peak:m/z 151
Mass Spectrum (EI) (Loss of Methyl) Key Fragment:m/z 123 (Loss of

Isopropyl)

QC Check: The absence of m/z 150 (4-Vinylguaiacol) confirms successful hydrogenation.
Safety & Regulatory (E-E-A-T)
Handling Precautions:

 Skin Irritation: Like all phenols, 4-Isopropylguaiacol is a skin and eye irritant. Wear nitrile
gloves and safety goggles.

» Sensitization: Potential skin sensitizer.[1][2] Handle in a fume hood.
Regulatory Status:

o FEMA: While 4-Vinylguaiacol is FEMA 2675, 4-I1sopropylguaiacol is often classified as a
Flavor Intermediate or Chemical Substance (CAS 53587-16-9) rather than a direct consumer
flavor in some lists. It is crucial to verify local regulations (GRAS status) if used as a final
additive rather than a processing aid.

e |IFRA: Used in fragrance; subject to standard phenol restrictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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